Cas no 169566-77-2 (Carbamic acid,[(1S)-2-(cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]-, 1,1-dimethylethylester (9CI))

• Product Name: Carbamic acid,[(1S)-2-(cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]-, 1,1-dimethylethylester (9CI)
• CAS No: 169566-77-2
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• CID: 111227
• PubChem ID: 15228167
• Update Time: 2025-04-18

Carbamic acid,[(1S)-2-(cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]-, 1,1-dimethylethylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-2-(cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]-, 1,1-dimethylethylester (9CI)
• N-t-Boc-phenylalanine Cyclohexylamide
• Carbamic acid,[(1S)-2-(cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]-, 1,1-dimethylethylester ...
• LY2109761
• [(1S)-2-(Cyclohexylamino)-2-oxo-1-(phenylmethyl)ethyl]carbamic Acid 1,1-Dimethylethyl Ester
• Nalpha-(tert-Butoxycarbonyl)-N-cyclohexyl-L-phenylalaninamide
• AKOS027447348
• tert-butyl N-[(2S)-1-(cyclohexylamino)-1-oxo-3-phenylpropan-2-yl]carbamate
• J-010561
• 169566-77-2
• DTXSID30570281
• (S)-tert-Butyl (1-(cyclohexylamino)-1-oxo-3-phenylpropan-2-yl)carbamate

• Inchi： 1S/C20H30N2O3/c1-20(2,3)25-19(24)22-17(14-15-10-6-4-7-11-15)18(23)21-16-12-8-5-9-13-16/h4,6-7,10-11,16-17H,5,8-9,12-14H2,1-3H3,(H,21,23)(H,22,24)/t17-/m0/s1
• InChI Key： HZDJPELUKSYFKV-KRWDZBQOSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C)NC1CCCCC1

Computed Properties

• Exact Mass: 346.22600
• Monoisotopic Mass: 346.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Refractive Index: 1.535
• PSA: 67.43000
• LogP: 4.35310